Cas no 57010-78-3 (3-(3,4-Dimethoxyphenyl)propyl(methyl)amine)

• Product Name: 3-(3,4-Dimethoxyphenyl)propyl(methyl)amine
• CAS No: 57010-78-3
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 1600441
• PubChem ID: 7131256
• Update Time: 2025-05-21

3-(3,4-Dimethoxyphenyl)propyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-N-methylpropan-1-aminium
• 3-(3,4-dimethoxyphenyl)-N-methylpropan-1-amine
• N-[3-(3,4-DIMETHOXYPHENYL)PROPYL]-N-METHYLAMINE
• 3-(3,4-dimethoxyphenyl)-N-methylpropylamine
• EN300-14958
• DB-298620
• SCHEMBL2845264
• CS-0301745
• 57010-78-3
• N-[3-(3,4-dimethoxyphenyl)propyl ]-N-methylamine
• AKOS009037400
• [3-(3,4-dimethoxyphenyl)propyl](methyl)amine
• N-methyl-3-(3,4-dimethoxy-phenyl) propylamine
• Z111542058
• AB30625
• LXFGWCHPPYFMGW-UHFFFAOYSA-N
• DTXSID50427905
• 3-(3,4-Dimethoxyphenyl)propyl(methyl)amine

• Inchi： 1S/C12H19NO2/c1-13-8-4-5-10-6-7-11(14-2)12(9-10)15-3/h6-7,9,13H,4-5,8H2,1-3H3
• InChI Key： LXFGWCHPPYFMGW-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCCNC)OC

Computed Properties

• Exact Mass: 210.1495
• Monoisotopic Mass: 210.149404
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.1

Experimental Properties

• Boiling Point: 304.2°Cat760mmHg
• Flash Point: 304.2°Cat760mmHg
• Refractive Index: 1.496
• PSA: 35.07

3-(3,4-Dimethoxyphenyl)propyl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-(3,4-Dimethoxyphenyl)propyl(methyl)amine

Introduction to 3-(3,4-Dimethoxyphenyl)propyl(methyl)amine (CAS No. 57010-78-3)

3-(3,4-Dimethoxyphenyl)propyl(methyl)amine, commonly referred to by its CAS number 57010-78-3, is a versatile organic compound with significant applications in various fields. This compound is a derivative of methylamine and features a unique structure that combines a methyl group with a propyl chain attached to a dimethoxy-substituted phenyl ring. The presence of the dimethoxy group on the aromatic ring imparts unique electronic and steric properties, making it an interesting subject for both academic and industrial research.

The synthesis of 3-(3,4-Dimethoxyphenyl)propyl(methyl)amine involves a series of well-established organic reactions. Typically, the compound is synthesized through nucleophilic substitution or coupling reactions, depending on the starting materials and desired stereochemistry. The use of appropriate catalysts and reaction conditions ensures high yields and purity, which are critical for its application in advanced chemical processes.

Recent studies have highlighted the potential of 57010-78-3 in drug discovery and development. Its ability to act as a bioisostere or scaffold in medicinal chemistry has been explored extensively. Researchers have demonstrated that this compound can modulate various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic interventions in areas such as neurodegenerative diseases, inflammation, and cancer.

In addition to its pharmacological applications, 3-(3,4-Dimethoxyphenyl)propyl(methyl)amine has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and porosity, which are valuable for gas storage and catalysis applications.

The physical properties of CAS No. 57010-78-3 are well-documented. It is typically a crystalline solid with a melting point around 125°C and a boiling point exceeding 250°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various synthetic procedures that require controlled solubility profiles.

From an environmental perspective, the ecological impact of 57010-78-3 has been studied to ensure its safe handling and disposal. Research indicates that it undergoes biodegradation under aerobic conditions, with minimal toxicity to aquatic organisms when properly managed. These findings underscore the importance of adhering to recommended safety protocols during its synthesis and use.

In conclusion, 3-(3,4-Dimethoxyphenyl)propyl(methyl)amine, identified by CAS No. 57010-78-3, is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, coupled with recent advancements in its synthesis and application, positions it as a valuable tool for researchers and industry professionals alike.